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Compound of Interest

Compound Name: TX-1123

Cat. No.: B15608278 Get Quote

This document provides critical safety, handling, and disposal information for the novel

investigational compound TX-1123. All personnel must review and understand these

procedures before commencing any work with this material. TX-1123 is a potent, cytotoxic

small molecule inhibitor of the novel cellular target, Protein Kinase Zeta (PKZ). Due to its

cytotoxic nature and limited toxicological data, stringent adherence to these protocols is

mandatory to ensure personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical when handling TX-1123 and is dependent on the

nature of the task being performed. The following table summarizes the minimum PPE

requirements for various operational scenarios.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15608278?utm_src=pdf-interest
https://www.benchchem.com/product/b15608278?utm_src=pdf-body
https://www.benchchem.com/product/b15608278?utm_src=pdf-body
https://www.benchchem.com/product/b15608278?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational

Scenario
Task Examples Required PPE Glove Specification

Low-Risk Operations

Weighing TX-1123 in

a closed balance,

transporting sealed

containers.

Laboratory coat,

safety glasses with

side shields, two pairs

of nitrile gloves.

Inner: Standard nitrile;

Outer: Chemically

resistant nitrile.

Moderate-Risk

Operations

Preparing stock

solutions, performing

dilutions, cell culture

applications.

Disposable gown,

safety goggles, face

shield, two pairs of

nitrile gloves.

Inner: Standard nitrile;

Outer: Chemically

resistant nitrile.

High-Risk Operations

& Spill Cleanup

Handling of unsealed

powders outside of a

containment unit,

cleaning up spills.

Chemical resistant

suit, full-face

respirator with

appropriate cartridges,

two pairs of nitrile

gloves, shoe covers.

Inner: Standard nitrile;

Outer: Heavy-duty,

chemically resistant

nitrile.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of TX-1123 in DMSO
This protocol outlines the procedure for safely preparing a stock solution of TX-1123. This task

is classified as a Moderate-Risk Operation.

Materials:

TX-1123 powder (pre-weighed vial)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Procedure:
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Preparation: Don all required PPE for moderate-risk operations (disposable gown, safety

goggles, face shield, two pairs of nitrile gloves).

Containment: Perform all manipulations within a certified chemical fume hood or a biological

safety cabinet.

Pre-calculation: Calculate the precise volume of DMSO required to achieve a 10 mM

concentration based on the mass of TX-1123 provided in the vial.

Reconstitution: a. Carefully uncap the vial of TX-1123 powder inside the fume hood. b. Using

a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial. c.

Securely cap the vial and vortex gently until the powder is completely dissolved. The solution

should be clear and colorless.

Aliquoting: a. Dispense the stock solution into sterile, amber microcentrifuge tubes in

appropriate working volumes. b. Clearly label each aliquot with the compound name (TX-
1123), concentration (10 mM), solvent (DMSO), and date of preparation.

Storage: Store the aliquots at -20°C, protected from light.

Waste Disposal: Dispose of all contaminated materials (pipette tips, gloves, empty vials) in

the designated TX-1123 solid waste container.

Diagrams and Workflows
The following diagrams illustrate key decision-making and procedural workflows for handling

TX-1123.
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Start: Handling TX-1123

Assess Task Risk Level

Low Risk
(e.g., handling sealed containers)

Low

Moderate Risk
(e.g., preparing solutions)

Moderate

High Risk
(e.g., spill cleanup)

High

Lab Coat
Safety Glasses

2x Nitrile Gloves

Disposable Gown
Safety Goggles

Face Shield
2x Nitrile Gloves

Chem-Resistant Suit
Full-Face Respirator

2x Nitrile Gloves
Shoe Covers

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for TX-1123 based on task risk assessment.
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Generate TX-1123 Waste

Determine Waste Type

Solid Waste
(Gloves, Tubes, Wipes)

Solid

Liquid Waste
(Aqueous Solutions, Solvents)

Liquid

Sharps Waste
(Needles, Contaminated Glass)

Sharps

Seal in Labeled
Solid Cytotoxic Waste Bin

Collect in Labeled
Liquid Cytotoxic Waste Container

Place in Puncture-Proof
Sharps Container

Arrange Pickup by
Environmental Health & Safety

Click to download full resolution via product page

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Investigational Compound TX-1123]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608278#personal-protective-equipment-for-
handling-tx-1123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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